Cas no 1354958-25-0 (4-Cyclopropylmorpholine-2-carbonitrile)

• Product Name: 4-Cyclopropylmorpholine-2-carbonitrile
• CAS No: 1354958-25-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4592668
• Update Time: 2025-06-08

4-Cyclopropylmorpholine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylmorpholine-2-carbonitrile
• Z1263529790
• 4-Cyclopropylmorpholine-2-carbonitrile

• Inchi： 1S/C8H12N2O/c9-5-8-6-10(3-4-11-8)7-1-2-7/h7-8H,1-4,6H2
• InChI Key： XMWCJDCVLUPWEV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1C#N)C1CC1

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 36.3

Additional information on 4-Cyclopropylmorpholine-2-carbonitrile

Recent Advances in the Study of 4-Cyclopropylmorpholine-2-carbonitrile (CAS: 1354958-25-0) in Chemical Biology and Pharmaceutical Research

4-Cyclopropylmorpholine-2-carbonitrile (CAS: 1354958-25-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing provides an overview of the latest findings, methodologies, and implications associated with this compound.

The structural uniqueness of 4-Cyclopropylmorpholine-2-carbonitrile lies in its morpholine core and cyclopropyl substituent, which confer distinct physicochemical properties and biological activities. Recent investigations have focused on its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases and other enzymes involved in disease pathways. Notably, its ability to modulate enzyme activity has been demonstrated in several in vitro and in vivo models, suggesting promising therapeutic applications.

One of the most significant breakthroughs involves the compound's application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 4-Cyclopropylmorpholine-2-carbonitrile, which exhibited potent inhibitory activity against specific oncogenic kinases. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, leading to the identification of lead candidates with improved pharmacokinetic profiles.

In addition to its role in oncology, 4-Cyclopropylmorpholine-2-carbonitrile has shown promise in antimicrobial research. A recent preprint on bioRxiv detailed its incorporation into novel antimicrobial agents targeting drug-resistant bacterial strains. The study utilized computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity to bacterial enzymes, paving the way for the development of next-generation antibiotics.

The synthesis and characterization of 4-Cyclopropylmorpholine-2-carbonitrile have also been refined in recent years. Advanced techniques such as flow chemistry and green chemistry approaches have been employed to improve yield and reduce environmental impact. These methodological advancements are critical for scaling up production and ensuring the compound's accessibility for further research and clinical development.

Despite these promising developments, challenges remain in the clinical translation of 4-Cyclopropylmorpholine-2-carbonitrile-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed through continued research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the progression of this compound from bench to bedside.

In conclusion, 4-Cyclopropylmorpholine-2-carbonitrile (CAS: 1354958-25-0) represents a valuable scaffold in modern drug discovery. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential to address unmet medical needs. Future research should focus on expanding its therapeutic scope, optimizing its pharmacological properties, and exploring its mechanisms of action in greater detail.